N-(2,5-dimethoxyphenyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide
Description
Synthesis Analysis
The synthesis of related compounds involving methylsulfonyl)amino]benzamide structures has been detailed in several studies. For instance, the synthesis of Class III antiarrhythmic compounds incorporating the (methylsulfonyl)amino]benzamide moiety has been described, showcasing the methodology and the potential biological activity of these compounds (Ellingboe et al., 1992). Moreover, solid-phase synthesis techniques have been utilized to create compounds like N-p-Methylbenzyl benzamide, highlighting the efficiency and yield of these methods (Luo & Huang, 2004).
Molecular Structure Analysis
The structural characterization of similar compounds has been conducted using various analytical techniques. X-ray diffraction studies have provided detailed insights into the crystal structures, demonstrating the presence of intermolecular hydrogen bonds and other interactions that stabilize the molecular conformation (Rublova et al., 2017).
Chemical Reactions and Properties
Research into the chemical reactivity of related compounds has revealed their potential in forming various chemical bonds and interactions. Studies on the synthesis and reactivity of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride isomers have provided insights into their stereo-chemical characteristics and reaction kinetics in aqueous solutions (Rublova et al., 2017).
Physical Properties Analysis
The physical properties of compounds within this chemical family, such as solubility, melting points, and crystal structure, have been extensively studied. The crystallography of N-p-Methylbenzyl benzamide, for instance, offers insights into the arrangement of molecules in the solid state and their intermolecular forces (Luo & Huang, 2004).
Chemical Properties Analysis
The chemical properties, including reactivity, potential for forming derivatives, and interactions with biological molecules, are crucial for understanding the applications of these compounds. The study of substituted 4-[(methylsulfonyl)amino]benzamides and sulfonamides has shown significant Class III antiarrhythmic activity, demonstrating the chemical-biological interface of these compounds (Ellingboe et al., 1992).
properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-4-[(4-methylphenyl)methyl-methylsulfonylamino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O5S/c1-17-5-7-18(8-6-17)16-26(32(4,28)29)20-11-9-19(10-12-20)24(27)25-22-15-21(30-2)13-14-23(22)31-3/h5-15H,16H2,1-4H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKIPDLVYWMQKMD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN(C2=CC=C(C=C2)C(=O)NC3=C(C=CC(=C3)OC)OC)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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